Cas no 7357-70-2 (2-Cyanothioacetamide)

2-Cyanothioacetamide is a versatile organic compound with the molecular formula C₃H₄N₂S. It serves as a valuable intermediate in synthetic chemistry, particularly in the preparation of heterocyclic compounds such as thiazoles and pyrimidines. Its reactive cyanothioamide group enables efficient nucleophilic and electrophilic substitutions, making it useful in pharmaceutical and agrochemical research. The compound exhibits good stability under controlled conditions and offers high purity for precise synthetic applications. Its compatibility with various reaction conditions, including cyclization and condensation reactions, enhances its utility in organic synthesis. 2-Cyanothioacetamide is also employed in coordination chemistry as a ligand due to its sulfur and nitrogen donor atoms.
2-Cyanothioacetamide structure
2-Cyanothioacetamide structure
Product name:2-Cyanothioacetamide
CAS No:7357-70-2
MF:C3H4N2S
MW:100.142258644104
MDL:MFCD00010025
CID:47365
PubChem ID:1416277

2-Cyanothioacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyanothioacetamide
    • 2-cyanoethanethioamide
    • Acetamide,2-cyanothio- (6CI,7CI,8CI)
    • (Thiocarbamoyl)acetonitrile
    • Cyanothioacetamide
    • NSC 53405
    • a-Cyanothioacetamide
    • F3308-0295
    • BCP32414
    • Ethanethioamide, 2-cyano-
    • alpha-cyanothioacetamide
    • CS-0015277
    • FT-0624141
    • 2-cyano-thioacetamide
    • DTXSID80223770
    • NSC53405
    • (Cyano)thioacetamide
    • NS00120394
    • MFCD00010025
    • cyanoacetothioamide
    • STR02955
    • AT19945
    • 7357-70-2
    • SCHEMBL18293158
    • SCHEMBL191971
    • EN300-17839
    • 2-Cyanothioactamide
    • NSC-53405
    • 2-Cyanothioacetamide, 97%
    • Z57046941
    • SY021800
    • AKOS000121014
    • cyanthioacetamide
    • Cyanothioacetamide;Ethanethioamide, 2-cyano-
    • J-501799
    • 2-cyano-ethanethioamide
    • BB 0262965
    • DB-013507
    • STK894094
    • MDL： MFCD00010025
    • Inchi： 1S/C3H4N2S/c4-2-1-3(5)6/h1H2,(H2,5,6)
    • InChI Key： BHPYMZQTCPRLNR-UHFFFAOYSA-N
    • SMILES： N#CCC(N)=S
    • BRN： 1699934

Computed Properties

  • Exact Mass: 100.01000
  • Monoisotopic Mass: 100.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 3
  • Topological Polar Surface Area: 81.9A^2
  • Surface Charge: 0
  • XLogP3: -0.4

Experimental Properties

  • Color/Form: Yellow crystals
  • Density: 1.241 (estimate)
  • Melting Point: 118-120 °C (lit.)
  • Boiling Point: 264 ºC at 760 mmHg
  • Flash Point: 113.4 ºC
  • Refractive Index: 1.5300 (estimate)
  • Water Partition Coefficient: Does not mix well with water.
  • PSA: 81.90000
  • LogP: 0.88648
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C
  • Sensitiveness: Light Sensitive
  • Solubility: Not available

2-Cyanothioacetamide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302 + H312 + H332-H315-H319-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：UN 3439 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S37/39-S36/37/39
  • Hazardous Material Identification： Xn
  • PackingGroup：III
  • Risk Phrases：R20/21/22; R36/37/38
  • HazardClass：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Packing Group：III
  • Storage Condition：Store long-term at 2-8°C
  • Hazard Level：6.1

2-Cyanothioacetamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Cyanothioacetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB111053-25 g
Cyanothioacetamide, 97%; .
 7357-70-2 97%
25 g
 €159.00 2023-07-20
TRC
C982210-50g
2-Cyanothioacetamide
 7357-70-2
50g
 $414.00 2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1085284-500g
2-Cyanoethanethioamide
 7357-70-2 98%
500g
 ￥2029.00 2024-07-28
eNovation Chemicals LLC
Y1007771-25g
2-Cyanothioacetamide
 7357-70-2 97%
25g
 $460 2024-06-05
TRC
C982210-10 g
2-Cyanothioacetamide
 7357-70-2
10g
 $ 90.00 2022-01-10
abcr
AB111053-100 g
Cyanothioacetamide, 97%; .
 7357-70-2 97%
100 g
 €499.00 2023-07-20
Apollo Scientific
OR29773-5g
2-Cyanothioacetamide
 7357-70-2
5g
 £15.00 2025-02-19
Apollo Scientific
OR29773-100g
2-Cyanothioacetamide
 7357-70-2
100g
 £108.00 2025-02-19
Apollo Scientific
OR29773-25g
2-Cyanothioacetamide
 7357-70-2
25g
 £29.00 2025-02-19
Enamine
EN300-17839-0.25g
2-cyanoethanethioamide
 7357-70-2 95%
0.25g
 $19.0 2023-09-19

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Purity:99%
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